Cas no 391229-64-4 (N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide)

• Product Name: N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide
• CAS No: 391229-64-4
• MF: C₁₄H₇BrCl₂N₂OS₂
• MW: 434.158177614212
• CID: 5857023
• PubChem ID: 5019333
• Update Time: 2025-05-26

N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-3,5-dichloro-
• AKOS024575052
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide
• F0214-0076
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3,5-dichlorobenzamide
• 391229-64-4

• Inchi： 1S/C14H7BrCl2N2OS2/c15-12-2-1-11(22-12)10-6-21-14(18-10)19-13(20)7-3-8(16)5-9(17)4-7/h1-6H,(H,18,19,20)
• InChI Key： YWWMHEMLGRTYSY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Br)=CC=2)=CS1)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 431.85602g/mol
• Monoisotopic Mass: 431.85602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.765±0.06 g/cm3(Predicted)
• pka: 6.16±0.50(Predicted)

Additional information on N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide

N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide (CAS No. 391229-64-4): An Overview of a Promising Compound in Medicinal Chemistry

N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide (CAS No. 391229-64-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine and chlorine atoms in the structure adds to its chemical versatility and reactivity, making it a valuable candidate for various drug development studies.

The molecular formula of N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide is C₁₆H₈BrCl₂NOS₂, with a molecular weight of approximately 408.05 g/mol. The compound's structure consists of a central thiazole ring linked to a bromothiophene moiety and a dichlorobenzamide group. This intricate arrangement of functional groups provides a robust platform for exploring its interactions with biological targets and potential pharmacological effects.

Recent studies have highlighted the potential of N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival.

In addition to its anticancer properties, N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide has also been investigated for its antimicrobial activity. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of bromine and chlorine atoms likely contributes to its broad-spectrum antimicrobial efficacy by disrupting bacterial cell membranes and inhibiting essential metabolic processes.

The pharmacokinetic properties of N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for developing effective drug formulations.

To further understand the biological mechanisms underlying the therapeutic effects of N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide, researchers have conducted extensive in vitro and in vivo studies. These investigations have revealed that the compound can modulate multiple cellular processes, including apoptosis induction, cell cycle arrest, and inhibition of angiogenesis. Such multifaceted actions make it an attractive candidate for combination therapy approaches in cancer treatment.

In conclusion, N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,5-dichlorobenzamide (CAS No. 391229-64-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in the ongoing efforts to develop novel drugs for treating cancer and microbial infections. Continued research into this compound's mechanisms of action and clinical efficacy will undoubtedly contribute to advancing our understanding of its full therapeutic potential.